LTI-291
LTI-291
LTI-291 is a glucocerebrosidase (Gcase) activator for treatment of Parkinson's disease (PD).
Brand Name:
Vulcanchem
CAS No.:
1919820-28-2
VCID:
VC0533694
InChI:
InChI=1S/C20H30N4O2/c1-4-5-6-11-26-17-9-7-16(8-10-17)23-20(25)18-13-21-24-15(3)12-14(2)22-19(18)24/h12-13,16-17H,4-11H2,1-3H3,(H,23,25)
SMILES:
CCCCCOC1CCC(CC1)NC(=O)C2=C3N=C(C=C(N3N=C2)C)C
Molecular Formula:
C20H30N4O2
Molecular Weight:
358.486
LTI-291
CAS No.: 1919820-28-2
Inhibitors
VCID: VC0533694
Molecular Formula: C20H30N4O2
Molecular Weight: 358.486
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1919820-28-2 |
|---|---|
| Product Name | LTI-291 |
| Molecular Formula | C20H30N4O2 |
| Molecular Weight | 358.486 |
| IUPAC Name | 5,7-dimethyl-N-(4-pentoxycyclohexyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide |
| Standard InChI | InChI=1S/C20H30N4O2/c1-4-5-6-11-26-17-9-7-16(8-10-17)23-20(25)18-13-21-24-15(3)12-14(2)22-19(18)24/h12-13,16-17H,4-11H2,1-3H3,(H,23,25) |
| Standard InChIKey | HZILSILAELSWKN-QAQDUYKDSA-N |
| SMILES | CCCCCOC1CCC(CC1)NC(=O)C2=C3N=C(C=C(N3N=C2)C)C |
| Appearance | Solid powder |
| Description | LTI-291 is a glucocerebrosidase (Gcase) activator for treatment of Parkinson's disease (PD). |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | LTI-291; LTI 291; LTI291. |
| PubChem Compound | 121327414 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume